Cas no 17806-42-7 ((2S)-2-amino-5-(diaminomethylideneazaniumyl)pentanoate)

• Product Name: (2S)-2-amino-5-(diaminomethylideneazaniumyl)pentanoate
• CAS No: 17806-42-7
• MF: C₆H₁₄N₄O₂
• MW: 174.200960636139
• CID: 2724642
• Update Time: 2023-08-07

(2S)-2-amino-5-(diaminomethylideneazaniumyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(diaminomethylideneazaniumyl)pentanoate
• CPSS
• Protonated arginine
• 2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-p
• ARGININE, CONJUGATE MONOACID, L-

• Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
• InChI Key： ODKSFYDXXFIFQN-BYPYZUCNSA-N
• SMILES： [O-]C([C@H](CCC/[NH+]=C(\N)/N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 171
• XLogP3: -3.5
• Topological Polar Surface Area: 132

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita